Cas no 1310450-98-6 (4-oxo-5-(trifluoroacetamido)pentanoic acid)

4-Oxo-5-(trifluoroacetamido)pentanoic acid is a fluorinated organic compound featuring a ketone and a trifluoroacetamido functional group, making it a versatile intermediate in synthetic chemistry. Its trifluoroacetyl moiety enhances reactivity in amidation and acylation reactions, while the carboxyl group allows for further derivatization. This compound is particularly useful in peptide synthesis and pharmaceutical research, where its structural motifs can be leveraged to introduce fluorinated groups or modify bioactive molecules. The presence of both electrophilic and nucleophilic sites facilitates selective transformations, making it a valuable building block for the development of specialized fine chemicals and drug candidates. Its stability under standard conditions ensures reliable handling in laboratory applications.
4-oxo-5-(trifluoroacetamido)pentanoic acid structure
1310450-98-6 structure
Product Name:4-oxo-5-(trifluoroacetamido)pentanoic acid
CAS No:1310450-98-6
MF:C7H8F3NO4
MW:227.137932777405
MDL:MFCD25957765
CID:5606262
PubChem ID:54585647
Update Time:2025-06-07

4-oxo-5-(trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-5-[(2,2,2-trifluoroacetyl)amino]pentanoic acid (ACI)
    • Pentanoic acid, 4-oxo-5-[(2,2,2-trifluoroacetyl)amino]- (ACI)
    • 4-oxo-5-(trifluoroacetamido)pentanoic acid
    • MDL: MFCD25957765
    • Inchi: 1S/C7H8F3NO4/c8-7(9,10)6(15)11-3-4(12)1-2-5(13)14/h1-3H2,(H,11,15)(H,13,14)
    • InChI Key: UBKQXLILVGVTLK-UHFFFAOYSA-N
    • SMILES: O=C(CCC(CNC(C(F)(F)F)=O)=O)O

4-oxo-5-(trifluoroacetamido)pentanoic acid Pricemore >>

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4-oxo-5-(trifluoroacetamido)pentanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Water Solvents: Trifluoroacetic acid ;  2 h, rt
Reference
Synthesis and antibacterial activity of alaremycin derivatives for the porphobilinogen synthase
Iwai, Noritaka; Nakayama, Kyosuke; Oku, Jumpei; Kitazume, Tomoya, Bioorganic & Medicinal Chemistry Letters, 2011, 21(10), 2812-2815

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